Cas no 1807213-01-9 (Methyl 2-chloro-4-hydroxypyridine-5-acetate)

• Product name: Methyl 2-chloro-4-hydroxypyridine-5-acetate
• CAS No: 1807213-01-9
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 4902719

Methyl 2-chloro-4-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-hydroxypyridine-5-acetate

• Inchi： 1S/C8H8ClNO3/c1-13-8(12)2-5-4-10-7(9)3-6(5)11/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： WZEDOLJMRNCUTE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=CN1)CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-chloro-4-hydroxypyridine-5-acetate

Methyl 2-chloro-4-hydroxypyridine-5-acetate (CAS No. 1807213-01-9): An Overview of Its Properties and Applications

Methyl 2-chloro-4-hydroxypyridine-5-acetate (CAS No. 1807213-01-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Methyl 2-chloro-4-hydroxypyridine-5-acetate.

The molecular formula of Methyl 2-chloro-4-hydroxypyridine-5-acetate is C₉H₉ClNO₃, and it has a molecular weight of approximately 216.63 g/mol. The compound features a pyridine ring with a chlorine atom at the 2-position, a hydroxyl group at the 4-position, and an acetate ester at the 5-position. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule.

In terms of physical properties, Methyl 2-chloro-4-hydroxypyridine-5-acetate is a solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents. The compound's stability under various conditions is an important consideration for its use in both laboratory and industrial settings.

The synthesis of Methyl 2-chloro-4-hydroxypyridine-5-acetate can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 2-chloro-4-hydroxypyridine with methyl chloroacetate in the presence of a base such as potassium carbonate. This method yields high purity products and is suitable for large-scale production. Another method involves the esterification of 2-chloro-4-hydroxypyridine-5-carboxylic acid with methanol using an acid catalyst like sulfuric acid. Both methods have been extensively studied and optimized to improve yield and reduce side reactions.

Recent research has focused on exploring the biological activities of Methyl 2-chloro-4-hydroxypyridine-5-acetate. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Methyl 2-chloro-4-hydroxypyridine-5-acetate effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory effects, Methyl 2-chloro-4-hydroxypyridine-5-acetate has also been investigated for its potential as an antiviral agent. Research conducted by a team at the University of California found that this compound exhibits significant antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes.

The pharmacokinetic properties of Methyl 2-chloro-4-hydroxypyridine-5-acetate have also been studied to evaluate its suitability for therapeutic use. Preclinical studies in animal models have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. These findings suggest that Methyl 2-chloro-4-hydroxypyridine-5-acetate could be developed into an effective oral medication for treating inflammatory diseases and viral infections.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the drug's delivery and efficacy. For example, conjugating Methyl 2-chloro-4-hydroxypyridine-5-acetate with polyethylene glycol (PEG) or other biocompatible polymers can enhance its solubility and stability in biological fluids. Additionally, nanoparticle-based delivery systems are being investigated to achieve targeted drug delivery to specific tissues or cells.

In conclusion, Methyl 2-chloro-4-hydroxypyridine-5-acetate (CAS No. 1807213-01-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific biological activities, including anti-inflammatory and antiviral properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, making it an exciting area of study for scientists and researchers alike.